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Compound of Interest

Compound Name: tri-tert-butylphosphine oxide

Cat. No.: B1366726 Get Quote

Technical Data Sheet: Tri-tert-butylphosphine
oxide
Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data for tri-tert-butylphosphine oxide, a trivalent

organophosphorus compound. The information is presented to support research and

development activities where this molecule is of interest.

Chemical Identity and Properties
Tri-tert-butylphosphine oxide is a stable, solid organophosphine oxide. Its key quantitative

properties are derived from its chemical structure.

Data Presentation

The fundamental molecular data for tri-tert-butylphosphine oxide is summarized in the table

below.
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Property Value Source

Molecular Formula C₁₂H₂₇OP [1][2]

Molecular Weight 218.32 g/mol [1][2][3]

CAS Number 6866-70-2 [1][2]

Molecular Composition
The molecular formula (C₁₂H₂₇OP) indicates the elemental composition of a single molecule,

which is foundational to its molecular weight and chemical behavior.

Logical Relationship: Molecular Composition

The following diagram illustrates the relationship between the constituent elements that form

tri-tert-butylphosphine oxide.

Constituent Elements

Resulting Molecule

Carbon (C)
Atom Count: 12

Tri-tert-butylphosphine oxide
(C₁₂H₂₇OP)

Hydrogen (H)
Atom Count: 27

Oxygen (O)
Atom Count: 1

Phosphorus (P)
Atom Count: 1
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Caption: Elemental composition of tri-tert-butylphosphine oxide.

Methodological Considerations
Experimental Protocols

The molecular weight and formula of a pure chemical compound like tri-tert-butylphosphine
oxide are fundamental constants derived from its atomic composition and the standard atomic

weights of its constituent elements as established by IUPAC. These values are calculated and

are not determined through recurring experimental protocols. Verification of purity and structure

can be performed using techniques such as:

Mass Spectrometry (MS): To confirm the mass-to-charge ratio, which corresponds to the

molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the molecular structure and

confirm the arrangement of atoms.

Elemental Analysis: To experimentally determine the percentage composition of elements

and verify the empirical formula.

These methods are used for structural confirmation rather than for the de novo determination of

the molecular weight and formula, which are known constants.

Signaling Pathways

The concept of signaling pathways is specific to biological and pharmacological contexts,

describing cascades of molecular interactions that elicit a cellular response. As a single

chemical entity, tri-tert-butylphosphine oxide does not possess an intrinsic signaling

pathway. Its role would be as a potential modulator (e.g., inhibitor, activator) of a biological

pathway, a subject for specific experimental investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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